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Compound of Interest

5-Fluoro-2-methoxyisonicotinic
Compound Name:

acid
CAS No.: 884495-30-1
Cat. No.: B1388057

Get Quote

Executive Summary & Strategic Rationale

In modern drug discovery, the pyridine scaffold remains a "privileged structure." However,
simple isonicotinic amides often suffer from rapid metabolic clearance and non-specific binding.
5-Fluoro-2-methoxyisonicotinic acid offers a tri-vector solution to these liabilities:

o Metabolic Blocking (C5-Fluorine): The fluorine atom at the C5 position blocks a common site
of oxidative metabolism (CYP450 oxidation), extending the half-life of the resulting scaffold.

o Electronic Modulation (C2-Methoxy): The methoxy group acts as a hydrogen bond acceptor
while electronically tuning the pyridine ring. It balances the electron-withdrawing nature of
the fluorine and the pyridine nitrogen, often improving solubility and optimizing the pKa of the
pyridine nitrogen.

» Conformational Bias: The steric bulk of the C2-methoxy group and C5-fluorine can restrict
the rotation of the amide bond formed at C4, potentially locking the molecule into a bioactive
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conformation.

This guide provides a robust, self-validating workflow for utilizing this building block in high-
throughput (HT) amide coupling campaigns.

Chemical Profile & Handling

Property Specification Practical Insight
Formula C7HeFNO3 -

Ideal for Fragment-Based Drug
MW 171.13 g/mol )

Discovery (FBDD).

Visual purity check: Yellowing
Appearance White/Off-white powder indicates

oxidation/degradation.

Critical: Pre-dissolve in DMA

for library runs; avoid MeOH
Solubility DMSO, DMF, DMA (>50 mM) for stock solutions to prevent

transesterification risks during

storage.

The 2-OMe group (EDG)

slightly raises the pKa
Acidity (pKa) ~3.5-4.0 (COOH) compared to unsubstituted

isonicotinic acid, requiring

efficient activation.

Caution: Strong aqueous acid
. ) N ] at high heat (>80°C) can
Stability Acid Sensitive (High T)
demethylate the 2-OMe to form

the 2-pyridone.

Strategic Application Workflow

The following diagram illustrates the decision matrix for incorporating this building block into a
library synthesis campaign.
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Start: 5-Fluoro-2-methoxyisonicotinic acid

[ Substrate Analysis (Amine Partner) ]

Nucleophilic Weak Nucleophile
Standard Amines Difficult Amines
(Primary/Secondary Aliphatic) (Anilines, Sterically Hindered)

Protocol A: HATU/DIPEA Protocol B: Acid Chloride/Fluoride
(High Throughput) (In-situ Activation)

QC: LCMS & Stability Check

/
//Pass (>85% Purity)

Fail (<50%) -> Check Demethylation
/

Library Release Troubleshoot

Click to download full resolution via product page

Caption: Decision tree for selecting the optimal coupling protocol based on amine partner
reactivity.

Experimental Protocols
Protocol A: High-Throughput Amide Coupling (Standard)
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Best for: Primary amines, secondary amines, and non-hindered anilines. Scale: 50 umol to 100
pumol per well (96-well plate format).

Reagents:

Acid Stock: 0.2 M 5-Fluoro-2-methoxyisonicotinic acid in anhydrous DMA.

Amine Stock: 0.2 M Amine in anhydrous DMA.

Coupling Agent: 0.2 M HATU in anhydrous DMF.

Base: 1.0 M DIPEA (Diisopropylethylamine) in NMP.
Step-by-Step:

o Dispensing: To each reaction well, add:

o 250 pL Acid Stock (50 pmol, 1.0 equiv).

o 275 pL HATU Stock (55 pmol, 1.1 equiv).

o 100 pL Base Stock (100 pumol, 2.0 equiv).

o Pre-activation: Shake at room temperature (RT) for 5 minutes. Note: This ensures formation
of the active ester before amine addition.

e Amine Addition: Add 250 uL Amine Stock (50 umol, 1.0 equiv).
o Reaction: Seal plate and shake at RT for 16 hours.

e Quenching: Add 50 pL of 10% aqueous ammonia or ethylenediamine to scavenge excess
activated ester (prevents post-reaction side products).

o Work-up: Evaporate solvent (Genevac) or proceed to direct SPE purification.
Validation Criteria:

e LCMS: Target mass [M+H]+.
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e Purity: >85% UV (254 nm).

Protocol B: Activation for "Difficult" Amines (Acid
Chloride Method)

Best for: Electron-deficient anilines (e.g., 3-CN, 4-F anilines) or sterically hindered amines.
Mechanism: Converts the acid to the highly reactive acid chloride using Thionyl Chloride (

) or Oxalyl Chloride.

Step-by-Step:

Activation: In a glass vial (do not use plastic for thionyl chloride), suspend 1.0 mmol 5-
Fluoro-2-methoxyisonicotinic acid in 2 mL DCM.

o Reagent Addition: Add 1.5 mmol Thionyl Chloride (

) and 1 drop of DMF (catalyst).

e Reflux: Heat to mild reflux (40°C) for 1-2 hours. The solution should become clear as the
acid chloride forms.

» Evaporation: Remove solvent and excess

under vacuum/nitrogen stream. Critical: Ensure complete removal of
to prevent amine salt formation.

e Coupling: Redissolve the residue (crude acid chloride) in 2 mL anhydrous DCM or THF.

» Addition: Add this solution dropwise to a mixture of the Amine (1.0 mmol) and Et3N (2.0
mmol) in DCM.

e Reaction: Stir at RT for 2 hours.

SAR & Mechanistic Insights

Understanding the electronic environment is crucial for interpreting biological data derived from
this scaffold.
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Caption: Structure-Activity Relationship (SAR) breakdown of the core scaffold.[1][2][3][4][5][6]
[718][°I[10][1 1]

Expert Insight - The "Methoxy Trap": While the 2-methoxy group is robust under basic coupling
conditions, it renders the ring susceptible to nucleophilic attack under forcing conditions, or
acidic hydrolysis to the pyridone.

e Avoid: Heating with strong aqueous acids (HCI/H2S0O4) > 80°C.

e Monitor: If LCMS shows a mass of [M-14], you have likely hydrolyzed the methoxy group (-
CHB3) to the hydroxy/pyridone form.

References & Authority

o Chemical Properties & Supply:5-Fluoro-2-methoxyisonicotinic acid. ChemicalBook &
ChemSrc Databases. Verified CAS: 884495-30-1.[6][9][12][13]

e Medicinal Chemistry of Fluorine:

o Therapeutic applications of fluorinated heterocycles.[1][5] (2023).[1] Review of fluorine's
role in metabolic stability and binding affinity.[1]

e Amide Coupling Protocols:

o Protocol for amide bond formation with electron deficient amines.[14][15] (2015).[6][14]
Organic & Biomolecular Chemistry. Highlights the use of acid fluorides/chlorides for
difficult couplings.

e |sonicotinic Acid Derivatives in Drug Discovery:

o Synthesis of Highly Potent Anti-Inflammatory Compounds from Isonicotinic Acid. (2017).
Demonstrates the utility of the isonicotinic scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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